Cas no 2138044-56-9 (1-(1-cyclopropylethoxy)-1-(iodomethyl)cycloheptane)

• Product Name: 1-(1-cyclopropylethoxy)-1-(iodomethyl)cycloheptane
• CAS No: 2138044-56-9
• MF: C₁₃H₂₃IO
• MW: 322.225596666336
• CID: 5824503
• PubChem ID: 165495202
• Update Time: 2025-05-19

1-(1-cyclopropylethoxy)-1-(iodomethyl)cycloheptane Chemical and Physical Properties

Names and Identifiers

• 1-(1-cyclopropylethoxy)-1-(iodomethyl)cycloheptane
• 2138044-56-9
• EN300-1137035

• Inchi： 1S/C13H23IO/c1-11(12-6-7-12)15-13(10-14)8-4-2-3-5-9-13/h11-12H,2-10H2,1H3
• InChI Key： APHDZWRASOKKBN-UHFFFAOYSA-N
• SMILES： ICC1(CCCCCC1)OC(C)C1CC1

Computed Properties

• Exact Mass: 322.07936g/mol
• Monoisotopic Mass: 322.07936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(1-cyclopropylethoxy)-1-(iodomethyl)cycloheptane

Introduction to 1-(1-cyclopropylethoxy)-1-(iodomethyl)cycloheptane (CAS No. 2138044-56-9)

1-(1-cyclopropylethoxy)-1-(iodomethyl)cycloheptane, with the CAS number 2138044-56-9, is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, including medicinal chemistry and materials science. This compound is characterized by its cycloheptane ring, iodomethyl group, and cyclopropylethoxy substituent, which collectively contribute to its distinctive chemical properties and reactivity.

The synthesis of 1-(1-cyclopropylethoxy)-1-(iodomethyl)cycloheptane involves a series of well-defined steps, each of which is crucial for the formation of the final product. The initial step typically involves the preparation of the cycloheptane ring, followed by the introduction of the iodomethyl group through a suitable halogenation reaction. The cyclopropylethoxy substituent is then added via an etherification reaction, often using a strong base to facilitate the formation of the ether bond. The overall synthetic route is highly optimized to ensure high yields and purity, making it suitable for both laboratory-scale synthesis and potential industrial applications.

In terms of its physical and chemical properties, 1-(1-cyclopropylethoxy)-1-(iodomethyl)cycloheptane exhibits a molecular weight of approximately 352.3 g/mol. It is a colorless liquid at room temperature with a boiling point around 250°C under reduced pressure. The compound is relatively stable under standard laboratory conditions but may require careful handling due to its sensitivity to certain reagents and environmental factors. Its solubility in common organic solvents such as dichloromethane, ethyl acetate, and tetrahydrofuran (THF) makes it versatile for various chemical reactions and analytical techniques.

The biological activity of 1-(1-cyclopropylethoxy)-1-(iodomethyl)cycloheptane has been the subject of several recent studies. One notable area of research is its potential as a precursor for the synthesis of bioactive compounds. For instance, the iodomethyl group can be readily functionalized through various substitution reactions, leading to derivatives with enhanced biological activity. These derivatives have shown promise in areas such as anticancer drug development, where they can target specific cellular pathways or receptors involved in tumor growth and metastasis.

In addition to its potential in medicinal chemistry, 1-(1-cyclopropylethoxy)-1-(iodomethyl)cycloheptane has also been explored for its use in materials science. The presence of the iodomethyl group makes it an attractive candidate for polymerization reactions, where it can serve as a building block for the synthesis of novel polymers with unique properties. These polymers have potential applications in areas such as drug delivery systems, where their controlled release properties can be tailored to meet specific therapeutic needs.

The environmental impact of 1-(1-cyclopropylethoxy)-1-(iodomethyl)cycloheptane is another important consideration. Recent studies have focused on assessing its biodegradability and toxicity profiles to ensure that it can be used safely in both laboratory and industrial settings. Preliminary results suggest that the compound has low toxicity and moderate biodegradability, making it a promising candidate for further development and commercialization.

In conclusion, 1-(1-cyclopropylethoxy)-1-(iodomethyl)cycloheptane (CAS No. 2138044-56-9) is a versatile organic compound with a wide range of potential applications in medicinal chemistry, materials science, and other related fields. Its unique structural features and chemical properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its behavior and applications, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.